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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B131530 Get Quote

Essential Safety and Handling Guide for N-
Oxalylglycine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Oxalylglycine. Following these procedures is

essential for ensuring personal safety and proper management of this chemical in a laboratory

setting.

Hazard Identification and Personal Protective Equipment
(PPE)
N-Oxalylglycine is classified as harmful if swallowed and may cause irritation to the eyes, skin,

and respiratory system.[1][2] The toxicological properties of this compound have not been fully

investigated, warranting cautious handling and adherence to stringent safety protocols.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[1][3]

To prevent eye contact which

can cause irritation

characterized by redness,

watering, and itching.[1]

Hand Protection

Impermeable and resistant

gloves. Specific material

suitability should be confirmed

with the glove manufacturer.

To prevent skin contact which

can lead to irritation, itching,

swelling, reddening, or

blistering.[1]

Body Protection Laboratory coat.[1]
To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary if

workplace conditions warrant

its use, such as when dust

formation is likely.[1][3]

To prevent inhalation which

may cause irritation of the

lungs and respiratory system.

[1]

Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure risks and maintain the integrity of

N-Oxalylglycine.

Operational Plan:

Engineering Controls: Always handle N-Oxalylglycine in a well-ventilated area, preferably

within a certified chemical fume hood.[1]

Personal Hygiene: Wash hands thoroughly after handling the compound and before breaks

or leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is handled

or stored.[3]

Avoiding Contamination: Avoid contact with eyes, skin, and clothing.[1] Minimize dust

formation and accumulation.[4]
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Storage: Store N-Oxalylglycine in a tightly closed container in a dry, well-ventilated place.[3]

For long-term stability, it is recommended to store it at -20°C.[1][5] Keep it away from heat,

sources of ignition, and strong oxidizing agents.[1][3]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are vital.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Get medical aid if irritation

develops or persists.[1]

Inhalation

Remove the individual from exposure to fresh

air immediately. If breathing is difficult,

administer oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed to

mitigate environmental contamination and ensure safety.

Spill Response:
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Ventilate Area: Ensure the area is well-ventilated.

Control Ignition Sources: Shut off all sources of ignition.[1]

Containment: Wear appropriate PPE. Use a shovel to carefully sweep up the solid material

and place it into a suitable, labeled container for disposal.[1][3] Avoid generating dust.[3]

Decontamination: Clean the spill area by rinsing the contaminated surfaces with copious

amounts of water.[1]

Disposal:

Dispose of waste N-Oxalylglycine and contaminated materials in accordance with all

applicable local, regional, and national regulations.[3] Chemical waste generators must

determine if a discarded chemical is classified as hazardous waste.[3] Do not empty into

drains.[3]

Workflow for Safe Handling and Disposal of N-
Oxalylglycine
Caption: Workflow for the safe handling and disposal of N-Oxalylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N-
Oxalylglycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131530#personal-protective-equipment-for-handling-
n-oxalylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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